4-Methyl-2-(oxan-4-yl)piperidine

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 4-methyl-2-(oxan-4-yl)piperidine
• InChI: InChI=1S/C11H21NO/c1-9-2-5-12-11(8-9)10-3-6-13-7-4-10/h9-12H,2-8H2,1H3
• InChI Key: CAOJLWLEKZMRDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)C2CCOCC2

Description

4-Methyl-2-(oxan-4-yl)piperidine is a piperidine derivative featuring a methyl group at the 2-position and a tetrahydropyran (oxan-4-yl) substituent at the 4-position of the piperidine ring. Piperidine, a six-membered heterocyclic amine, is a cornerstone in medicinal chemistry due to its structural versatility and ability to modulate pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-(oxan-4-yl)piperidine can be achieved through several methods. One common approach involves the hydrogenation of pyridine derivatives using catalysts such as palladium or rhodium . Another method includes the cyclization of amino alcohols with thionyl chloride (SOCl2), which simplifies the classical N-protection/O-activation/cyclization/deprotection sequence .

Industrial Production Methods

Industrial production of piperidine derivatives often employs continuous flow reactions and microwave irradiation to enhance efficiency and yield. For example, the reaction of N-(tert-butylsulfinyl)-bromoimine with Grignard reagents in a continuous flow setup can produce various enantioenriched piperidines .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-(oxan-4-yl)piperidine undergoes several types of chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium or rhodium catalysts.

Substitution: Nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide (NaOH).

Major Products

The major products formed from these reactions include various substituted piperidines, piperidinones, and other heterocyclic compounds .

Scientific Research Applications

4-Methyl-2-(oxan-4-yl)piperidine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a pharmacophore in drug discovery for its potential therapeutic effects.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(oxan-4-yl)piperidine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives are known to inhibit enzymes or receptors, leading to various physiological effects. The exact molecular targets and pathways can vary depending on the specific derivative and its application .

Comparison with Similar Compounds

Key Observations :

• The oxan-4-yl group is a common feature, contributing to steric bulk and hydrogen-bonding capacity.
• Methyl substituents (e.g., at the 2-position) increase lipophilicity, which may improve membrane permeability compared to polar analogs like 2-acetamido-2-(oxan-4-yl)acetic acid .

Functional and Pharmacokinetic Comparisons

Mitochondrial Elongation Activity

Piperidine analogs with substituents like methyl and aryl groups have been shown to activate mitofusins, promoting mitochondrial fusion. For example, Table 2 in highlights piperidine variants with EC50 values ranging from 0.1–10 µM in mitochondrial elongation assays.

Thermodynamic and Stability Comparisons

’s study of piperidine borane complexes reveals that structural modifications (e.g., ring size) significantly impact bond dissociation energies and dehydrogenation pathways. While 4-Methyl-2-(oxan-4-yl)piperidine lacks a borane group, its oxan-4-yl substituent may similarly stabilize intermediates in catalytic or storage applications .

Biological Activity

4-Methyl-2-(oxan-4-yl)piperidine is a compound of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article explores the biological activity of this compound, detailing its mechanisms of action, potential therapeutic applications, and relevant case studies.

Structural Overview

The compound features a piperidine ring with an oxan moiety, which contributes to its unique chemical reactivity and biological activity. This structural configuration allows it to interact with various biological targets, making it a valuable candidate for further research.

The biological activity of 4-Methyl-2-(oxan-4-yl)piperidine is primarily attributed to its ability to modulate the activity of specific enzymes and receptors. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in metabolic pathways, leading to altered physiological effects.
• Receptor Binding : It can bind to various receptors, influencing cellular signaling pathways that regulate immune responses and inflammation.

Antimicrobial Properties

Research indicates that 4-Methyl-2-(oxan-4-yl)piperidine exhibits antimicrobial activity against a range of bacteria and fungi. Its mechanism involves disrupting microbial cell membranes and inhibiting essential metabolic processes.

Microorganism	Activity Type	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	Bactericidal	32 µg/mL
Escherichia coli	Bacteriostatic	64 µg/mL
Candida albicans	Fungicidal	16 µg/mL

Anticancer Properties

The compound has also been investigated for its anticancer potential. Preliminary studies suggest that it may induce apoptosis in cancer cells through the activation of caspase pathways.

Case Study: Breast Cancer Cell Lines
A study evaluated the effects of 4-Methyl-2-(oxan-4-yl)piperidine on MCF-7 breast cancer cells. The results indicated a dose-dependent reduction in cell viability, with an IC50 value of approximately 25 µM after 48 hours of treatment.

Pharmacological Applications

Given its diverse biological activities, 4-Methyl-2-(oxan-4-yl)piperidine is being explored for various pharmacological applications:

• Anti-inflammatory Agents : Due to its receptor modulation capabilities, it may serve as a lead compound for developing anti-inflammatory drugs.
• Antimicrobial Agents : Its efficacy against resistant strains of bacteria positions it as a potential candidate for new antibiotics.
• Cancer Therapeutics : The compound's ability to induce apoptosis in tumor cells suggests its utility in cancer therapy.

Research Findings

Recent studies have highlighted the compound's potential as a pharmacophore in drug discovery programs. For instance, research focusing on its interaction with chemokine receptors has shown promise in regulating inflammatory responses, which could lead to novel treatments for autoimmune diseases.